Cas no 83249-10-9 (3-Methoxycarbonylbicyclo[1.1.1]pentane-1-carboxylic acid)

3-Methoxycarbonylbicyclo[1.1.1]pentane-1-carboxylic acid structure

83249-10-9 structure

Product Name:3-Methoxycarbonylbicyclo[1.1.1]pentane-1-carboxylic acid

CAS No:83249-10-9

MF:C₈H₁₀O₄

MW:170.162602901459

MDL:MFCD20638314

CID:675621

PubChem ID:15579850

Update Time:2024-10-27

3-Methoxycarbonylbicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, monomethyl ester
- 3-(Methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid
- 3-methoxycarbonylbicyclo[1.1.1]pentane-1-carboxylate
- 3-Methoxycarbonylbicyclo-[1.1.1]pentane-1-carboxylic acid
- Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-methyl ester
- Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid 1-Monomethyl Ester
- Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid monomethyl ester
- 3-Methoxycarbonylbicyclo[1.1.1]pentane-1-carboxylic acid
- 1-Methyl bicyclo[1.1.1]pentane-1,3-dicarboxylate (ACI)
- Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, monomethyl ester (9CI)
- 3-(Methoxycarbonyl)bicyclo[1.1.1]pentan-1-carboxylicacid
- Bicyclo[1.1.1]pentan-1,3-dicarboxylic acid-1-methyl ester
- 3-(methoxycarbonyl)bicyclo<1.1.1>pentane-1-carboxylic acid
- M3149
- SCHEMBL9143861
- SCHEMBL20851079
- UJZHYIMESNWEQA-UHFFFAOYSA-N
- SCHEMBL20851067
- 1,1'-Bicyclo[1,1,1]pentane-1,3-dicarboxylic acid monomethyl ester
- SB38921
- 3-(methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylicacid
- EN300-132008
- GS-8008
- Z1262511436
- CS-W001056
- Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-methyl ester, AldrichCPR
- Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-methyl ester
- AKOS024255979
- SY042099
- DB-122745
- 83249-10-9
- EN300-19052195
- MFCD20638314
- MDL： MFCD20638314
- Inchi： 1S/C8H10O4/c1-12-6(11)8-2-7(3-8,4-8)5(9)10/h2-4H2,1H3,(H,9,10)
- InChI Key： UJZHYIMESNWEQA-UHFFFAOYSA-N
- SMILES： O=C(C12CC(C1)(C(OC)=O)C2)O

Computed Properties

Exact Mass: 170.05790880g/mol
Monoisotopic Mass: 170.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 63.6Å²

Experimental Properties

Density: 1.559±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 138.0 to 142.0 deg-C
Boiling Point: 272.2±40.0 ºC (760 Torr),
Flash Point: 111.2±20.8 ºC,
Solubility: Slightly soluble (14 g/l) (25 º C),

3-Methoxycarbonylbicyclo[1.1.1]pentane-1-carboxylic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Storage Condition：Sealed in dry,2-8°C
HazardClass：6.1
PackingGroup：III

3-Methoxycarbonylbicyclo[1.1.1]pentane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M3149-1G	3-(Methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid	83249-10-9	97.0%(T)	1G	￥1790.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M3149-200MG	3-(Methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid	83249-10-9	97.0%(T)	200MG	￥450.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AK323-1g	3-(Methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid	83249-10-9	95+%	1g	431.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AK323-100mg	3-(Methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid	83249-10-9	95+%	100mg	333CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AK323-250mg	3-(Methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid	83249-10-9	95+%	250mg	571CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0885-1g	Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid monomethyl ester	83249-10-9	96%	1g	3375.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0885-5g	Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid monomethyl ester	83249-10-9	96%	5g	13483.87CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0885-25g	Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid monomethyl ester	83249-10-9	96%	25g	13483.87CNY	2021-05-07
Chemenu	CM103631-5g	3-(methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid	83249-10-9	97%	5g	$484	2021-08-06
Chemenu	CM103631-10g	3-(methoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid	83249-10-9	97%	10g	$792	2021-08-06

3-Methoxycarbonylbicyclo[1.1.1]pentane-1-carboxylic acid Production Method

Production Method 1

115913-32-1

83249-10-9

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 2

115913-32-1

83249-10-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide

Reference

Bicyclo[1.1.1]pentane-Derived Building Blocks for Click Chemistry

Kokhan, Serhii O.; et al, European Journal of Organic Chemistry, 2017, 2017(43), 6450-6456

Production Method 3

115913-32-1

83249-10-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol ; 10 min, 23 °C; 1 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor

Stepan, Antonia F.; et al, Journal of Medicinal Chemistry, 2012, 55(7), 3414-3424

Production Method 4

98577-44-7

83249-10-9

Reaction Conditions

Reference

3-Carboxy-/3-Aminobicyclo[1.1.1]pentane-Derived Sulfonamides and Sulfonyl Fluorides - Advanced Bifunctional Reagents for Organic Synthesis and Drug Discovery

Kokhan, Serhii O.; et al, European Journal of Organic Chemistry, 2020, 2020(15), 2210-2216

Production Method 5

56842-95-6

83249-10-9

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 20 - 40 °C; overnight, rt
2.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C; 50 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 6

98577-44-7

83249-10-9

Reaction Conditions

1.1 Reagents: Methyllithium Solvents: Diethyl ether ; -30 °C
1.2 Solvents: Diethyl ether ; 0 °C; 4 d, rt
1.3 Solvents: Diethoxymethane ; 5 h; 12 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride , Acetonitrile , Water ; 96 h

Reference

3-aminobicyclo[1.1.1]pentane-1-carboxylic acid derivatives: Synthesis and incorporation into peptides

Paetzel, Michael; et al, European Journal of Organic Chemistry, 2004, (3), 493-498

Production Method 7

115913-30-9

83249-10-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Bromine Solvents: 1,4-Dioxane , Water
1.2 Reagents: Thionyl chloride Solvents: Thionyl chloride
1.3 Solvents: Methanol
2.1 Reagents: Sodium hydroxide Solvents: Methanol

Reference

(S)-(+)-2-(3'-Carboxybicyclo[1.1.1]pentyl)- glycine, a Structurally New Group I Metabotropic Glutamate Receptor Antagonist

Pellicciari, Roberto; et al, Journal of Medicinal Chemistry, 1996, 39(15), 2874-2876

Production Method 8

56842-95-6

83249-10-9

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Thionyl chloride
2.1 Solvents: Methanol
3.1 Reagents: Sodium hydroxide Solvents: Methanol

Reference

A practical photochemical synthesis of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid

Kaszynski, Piotr; et al, Journal of Organic Chemistry, 1988, 53(19), 4593-4

Production Method 9

98577-44-7

83249-10-9

Reaction Conditions

1.1 Reagents: Methyllithium Solvents: Diethyl ether
1.2 -
2.1 Reagents: Sodium hydroxide , Bromine
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Thionyl chloride
3.2 -
4.1 Reagents: Sodium hydroxide

Reference

Bicyclo[1.1.1]pentane-Derived Building Blocks for Click Chemistry

Kokhan, Serhii O.; et al, European Journal of Organic Chemistry, 2017, 2017(43), 6450-6456

Production Method 10

83249-09-6

83249-10-9

Reaction Conditions

1.1 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride , Acetonitrile , Water ; 96 h

Reference

3-aminobicyclo[1.1.1]pentane-1-carboxylic acid derivatives: Synthesis and incorporation into peptides

Paetzel, Michael; et al, European Journal of Organic Chemistry, 2004, (3), 493-498

Production Method 11

98577-44-7

83249-10-9

Reaction Conditions

Reference

Synthesis and Biopharmaceutical Evaluation of Imatinib Analogues Featuring Unusual Structural Motifs

Nicolaou, Kyriacos C.; et al, ChemMedChem, 2016, 11(1), 31-37

Production Method 12

115913-31-0

83249-10-9

Reaction Conditions

1.1 Solvents: Methanol
2.1 Reagents: Sodium hydroxide Solvents: Methanol

Reference

A practical photochemical synthesis of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid

Kaszynski, Piotr; et al, Journal of Organic Chemistry, 1988, 53(19), 4593-4

Production Method 13

115913-30-9

83249-10-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Bromine Solvents: Water ; 20 °C; 3 h, 20 °C; 20 °C → 0 °C
1.2 Solvents: 1,4-Dioxane ; 0 °C; overnight, 0 °C
2.1 Reagents: Thionyl chloride Solvents: Methanol ; 20 - 40 °C; overnight, rt
3.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C; 50 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 14

115913-30-9

83249-10-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Bromine
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Thionyl chloride
2.2 -
3.1 Reagents: Sodium hydroxide

Reference

Bicyclo[1.1.1]pentane-Derived Building Blocks for Click Chemistry

Kokhan, Serhii O.; et al, European Journal of Organic Chemistry, 2017, 2017(43), 6450-6456

Production Method 15

115913-30-9

83249-10-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Bromine Solvents: 1,4-Dioxane , Water ; 4 min, 23 °C → 27 °C; 27 °C → -10 °C; 45 min, -10 °C; -3 °C → 3 °C; 13 h, 3 °C → 23 °C
1.2 Reagents: Sodium bisulfite ; 25 min, 23 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2
2.1 Reagents: Thionyl chloride ; 12 h, reflux; reflux → 23 °C; 23 °C → 0 °C
2.2 0 °C → 40 °C; 1 h, reflux
3.1 Reagents: Sodium hydroxide Solvents: Methanol ; 10 min, 23 °C; 1 h, reflux
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor

Stepan, Antonia F.; et al, Journal of Medicinal Chemistry, 2012, 55(7), 3414-3424

Production Method 16

98577-44-7

83249-10-9

Reaction Conditions

1.1 Reagents: Methyllithium Solvents: Diethyl ether , Pentane
1.2 Solvents: Diethyl ether , Pentane
2.1 Reagents: Sodium hydroxide , Bromine Solvents: 1,4-Dioxane , Water
2.2 Reagents: Thionyl chloride Solvents: Thionyl chloride
2.3 Solvents: Methanol
3.1 Reagents: Sodium hydroxide Solvents: Methanol

Reference

(S)-(+)-2-(3'-Carboxybicyclo[1.1.1]pentyl)- glycine, a Structurally New Group I Metabotropic Glutamate Receptor Antagonist

Pellicciari, Roberto; et al, Journal of Medicinal Chemistry, 1996, 39(15), 2874-2876

Production Method 17

98577-44-7

83249-10-9

Reaction Conditions

1.1 Reagents: Methyllithium Solvents: Diethyl ether , Pentane ; 60 min, -78 °C; 15 min, -78 °C; 1 h, 0 °C
1.2 Solvents: Diethyl ether , Pentane ; 0 °C → -10 °C; -10 °C → -5 °C; -5 °C → 5 °C
2.1 Reagents: Sodium hydroxide , Bromine Solvents: 1,4-Dioxane , Water ; 4 min, 23 °C → 27 °C; 27 °C → -10 °C; 45 min, -10 °C; -3 °C → 3 °C; 13 h, 3 °C → 23 °C
2.2 Reagents: Sodium bisulfite ; 25 min, 23 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2
3.1 Reagents: Thionyl chloride ; 12 h, reflux; reflux → 23 °C; 23 °C → 0 °C
3.2 0 °C → 40 °C; 1 h, reflux
4.1 Reagents: Sodium hydroxide Solvents: Methanol ; 10 min, 23 °C; 1 h, reflux
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor

Stepan, Antonia F.; et al, Journal of Medicinal Chemistry, 2012, 55(7), 3414-3424

Production Method 18

105542-93-6

83249-10-9

Reaction Conditions

1.1 Reagents: Sodium hypobromite Solvents: 1,4-Dioxane , Water
2.1 Reagents: Thionyl chloride Solvents: Thionyl chloride
3.1 Solvents: Methanol
4.1 Reagents: Sodium hydroxide Solvents: Methanol

Reference

A practical photochemical synthesis of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid

Kaszynski, Piotr; et al, Journal of Organic Chemistry, 1988, 53(19), 4593-4

Production Method 19

35634-10-7

83249-10-9

Reaction Conditions

1.1 -
2.1 Reagents: Sodium hydroxide , Bromine
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Thionyl chloride
3.2 -
4.1 Reagents: Sodium hydroxide

Reference

Bicyclo[1.1.1]pentane-Derived Building Blocks for Click Chemistry

Kokhan, Serhii O.; et al, European Journal of Organic Chemistry, 2017, 2017(43), 6450-6456

Production Method 20

1871-57-4

83249-10-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Tetramethylammonium bromide Solvents: Ethanol , Dichloromethane , Water
2.1 Reagents: Methyllithium Solvents: Diethyl ether , Pentane
2.2 Solvents: Diethyl ether , Pentane
3.1 Reagents: Sodium hydroxide , Bromine Solvents: 1,4-Dioxane , Water
3.2 Reagents: Thionyl chloride Solvents: Thionyl chloride
3.3 Solvents: Methanol
4.1 Reagents: Sodium hydroxide Solvents: Methanol

Reference

(S)-(+)-2-(3'-Carboxybicyclo[1.1.1]pentyl)- glycine, a Structurally New Group I Metabotropic Glutamate Receptor Antagonist

Pellicciari, Roberto; et al, Journal of Medicinal Chemistry, 1996, 39(15), 2874-2876